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Compound of Interest

Compound Name: Jak2-IN-10

Cat. No.: B15614166

Get Quote

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and

drug development professionals handling Jak2-IN-10. The following procedural steps are

designed to ensure safe operational handling and disposal of this potent JAK2 inhibitor.

Chemical and Physical Properties
Jak2-IN-10 is a potent inhibitor of the JAK2 V617F mutant.[1][2] Although the Safety Data

Sheet (SDS) classifies it as not a hazardous substance or mixture, it is prudent to handle it with

care due to its biological activity and the lack of comprehensive toxicity data.[3]
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Property Value Source

Molecular Formula C₃₃H₃₃D₃FN₉O₂ [1][3]

Molecular Weight 612.71 g/mol [1][2]

Appearance White to off-white solid [2]

CAS Number 3035735-18-0 [1][3]

Purity 97.97% [2]

IC₅₀ ≤10 nM for JAK2-V617F [1][2]

Storage Conditions
Proper storage is essential to maintain the integrity of Jak2-IN-10.

Format Storage Temperature Duration

Powder -20°C 3 years

In solvent -80°C 6 months

-20°C 1 month

Source: MedChemExpress[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling potent compounds like

Jak2-IN-10. The following table outlines the recommended PPE.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Double-gloving is

recommended.

To prevent skin contact and

absorption. The outer glove

can be removed and disposed

of immediately after handling

the compound.[4][5]

Body Protection

Disposable gown with a solid

front, long sleeves, and tight-

fitting cuffs. A lab coat is

required in all wet laboratories.

[4][5]

To protect skin and clothing

from splashes and spills.[5]

Eye and Face Protection

ANSI-approved safety glasses

or goggles. A face shield

should be worn in addition to

goggles if there is a significant

splash risk.[4]

To protect against splashes,

sprays, and airborne particles.

[4][6]

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area or

chemical fume hood.[3] If

weighing or manipulating

powder outside of a fume

hood, a NIOSH-approved

respirator is recommended.

To prevent inhalation of the

powder.[6]

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow ensures safety and minimizes exposure risk from receipt to disposal.

Receiving and Unpacking
Inspect the package for any signs of damage or leakage upon arrival.
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Wear appropriate PPE (gloves and lab coat) when unpacking.

Verify the product name and quantity against the order.

Store the compound according to the recommended conditions immediately.[1][2]

Preparation of Solutions
All handling of the solid compound and preparation of stock solutions should be performed in

a certified chemical fume hood to minimize inhalation risk.[3]

Use a dedicated set of calibrated pipettes and disposable tips.

When dissolving the compound, add the solvent slowly to the solid to avoid splashing.

Handling and Use
Always wear the recommended PPE.

Work in a well-ventilated area, preferably a chemical fume hood.[3]

Avoid the formation of dust and aerosols.[3]

Wash hands thoroughly after handling, even if gloves were worn.[5]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Decontamination and Waste Segregation
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Decontamination Waste Segregation

Final Disposal

Contaminated Labware
(Vials, Pipette Tips)

Rinse with suitable solvent
(e.g., ethanol)

Wash with soap and water

Solid Waste
(Unused compound, contaminated gloves, tips)

Labeled Hazardous
Solid Waste Container

Liquid Waste
(Solvent rinses, unused solutions)

Labeled Hazardous
Liquid Waste Container

Arrange for pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Jak2-IN-10.

Decontaminate Labware: All reusable labware that has come into contact with Jak2-IN-10
should be rinsed with a suitable solvent (e.g., ethanol or isopropanol) followed by a thorough

wash with soap and water.[7]

Segregate Waste:

Solid Waste: Place unused solid Jak2-IN-10, contaminated gloves, pipette tips, and other

disposable materials into a clearly labeled hazardous solid waste container.

Liquid Waste: Collect all solvent rinses and unused solutions in a labeled hazardous liquid

waste container. Do not pour chemical waste down the drain.[7]

Final Disposal: Arrange for the collection and disposal of hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed contractor.[7]

Emergency Procedures
In the event of an exposure, follow these first-aid measures immediately.[3]
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Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, separating eyelids.

Seek prompt medical attention.

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with water. Seek

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support. Avoid

mouth-to-mouth resuscitation.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

JAK2 Signaling Pathway
Jak2-IN-10 is a potent inhibitor of the JAK2 kinase, a critical component of the JAK/STAT

signaling pathway.[1][8] This pathway transduces signals from cytokine and growth factor

receptors on the cell surface to the nucleus, regulating gene expression involved in cell

proliferation, differentiation, and survival.[8][9][10] The V617F mutation, which Jak2-IN-10
targets, leads to constitutive activation of this pathway and is implicated in myeloproliferative

neoplasms.[11][12]
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Caption: Simplified JAK/STAT signaling pathway and the inhibitory action of Jak2-IN-10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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